5-Ethyl-5-(2-methylpropyl)-1,3,2lambda6-dioxathiane-2,2-dione

• CAS No.: 2913414-97-6
• Molecular Formula: C9H18O4S
• Molecular Weight: 222.30 g/mol
• IUPAC Name: 5-ethyl-5-(2-methylpropyl)-1,3,2-dioxathiane 2,2-dioxide
• InChI: InChI=1S/C9H18O4S/c1-4-9(5-8(2)3)6-12-14(10,11)13-7-9/h8H,4-7H2,1-3H3
• InChI Key: OCUPBJFOUSJHEU-UHFFFAOYSA-N
• Canonical SMILES: CCC1(COS(=O)(=O)OC1)CC(C)C

Description

5-Ethyl-5-(2-methylpropyl)-1,3,2lambda6-dioxathiane-2,2-dione is an organic compound with a unique structure that includes a dioxathiane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Ethyl-5-(2-methylpropyl)-1,3,2lambda6-dioxathiane-2,2-dione typically involves the reaction of ethyl and isobutyl groups with a dioxathiane precursor under controlled conditions. The reaction conditions often include the use of specific catalysts and solvents to facilitate the formation of the dioxathiane ring.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

5-Ethyl-5-(2-methylpropyl)-1,3,2lambda6-dioxathiane-2,2-dione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can lead to the formation of simpler compounds or intermediates.

Substitution: The compound can participate in substitution reactions where one of its functional groups is replaced by another group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature and pressure, are carefully controlled to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different dioxathiane derivatives, while reduction may produce simpler organic compounds.

Scientific Research Applications

5-Ethyl-5-(2-methylpropyl)-1,3,2lambda6-dioxathiane-2,2-dione has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the synthesis of other complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-Ethyl-5-(2-methylpropyl)-1,3,2lambda6-dioxathiane-2,2-dione involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways are still under investigation, and further research is needed to fully understand its effects.

Comparison with Similar Compounds

Similar Compounds

5-Ethyl-5-methyl-2,4-imidazolidinedione: This compound has a similar structure but differs in the functional groups attached to the ring.

5-Ethyl-5-(1-ethyl-2-methylpropyl)barbituric acid: Another compound with a similar core structure but different substituents.

Uniqueness

5-Ethyl-5-(2-methylpropyl)-1,3,2lambda6-dioxathiane-2,2-dione is unique due to its specific dioxathiane ring structure and the presence of ethyl and isobutyl groups